Cas no 64187-47-9 ((2S)-1-(benzyloxy)carbonyl-4-oxopyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-(benzyloxy)carbonyl-4-oxopyrrolidine-2-carboxylic acid
• CAS No: 64187-47-9
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• MDL: MFCD07367987
• CID: 90260
• PubChem ID: 11076282
• Update Time: 2025-04-18

(2S)-1-(benzyloxy)carbonyl-4-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-((Benzyloxy)carbonyl)-4-oxopyrrolidine-2-carboxylic acid
• (2S)-4-oxo-1,2-Pyrrolidinedicarboxylic acid 1-(phenylmethyl) ester
• (S)-1-(benzyloxycarbonyl)-4-oxopyrrolidine-2-carboxylic acid
• N-CARBOBENZOXY-4-OXO-L-PROLINE
• N-Carbobenzyloxy-4-keto-L-proline
• (2S)-4-oxo-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
• 1-(Benzyloxycarbonyl)-4-keto-(S)-proline
• (2S)-1-(benzyloxy)carbonyl-4-oxopyrrolidine-2-carboxylic acid
• DTXSID30454390
• AMY36700
• (S)-1-Z-4-OXOPYRROLIDINE-2-CARBOXYLIC ACID
• (2S)-1-benzyloxycarbonyl-4-oxo-pyrrolidine-2-carboxylic acid
• 4-keto-1-[(phenylmethoxy)carbonyl]-L-proline
• 1-(benzyloxycarbonyl)-4-oxopyrrolidine-2-carboxylic acid
• 64187-47-9
• AKOS015836800
• N-Cbz-4-keto-L-proline
• MFCD07367987
• 1-[(Benzyloxy)carbonyl]-4-oxoproline #
• AC-14421
• EN300-1086676
• 1-benzyloxycarbonyl-4-keto-(S)-proline
• A8808
• (2S)-1-[(benzyloxy)carbonyl]-4-oxopyrrolidine-2-carboxylic acid
• CS-W010137
• J-523531
• N-Carbobenzyloxy-4-keto-l-prolne
• AS-31286
• N-cbz-4-ketoproline
• SCHEMBL636520
• (S)-1-Z-4-oxopyrrolidine-2-carboxylic acid, 97%

• MDL： MFCD07367987
• Inchi： 1S/C13H13NO5/c15-10-6-11(12(16)17)14(7-10)13(18)19-8-9-4-2-1-3-5-9/h1-5,11H,6-8H2,(H,16,17)/t11-/m0/s1
• InChI Key： RPLLCMZOIFOBIF-NSHDSACASA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C[C@H]1C(=O)O)=O)=O

Computed Properties

• Exact Mass: 263.07900
• Monoisotopic Mass: 263.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98-102 °C
• Boiling Point: 488.455°C at 760 mmHg
• Flash Point: 249.209°C
• Refractive Index: 1.597
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 83.91000
• LogP: 0.98910
• Optical Activity: [α]22/D +6.0°, c = 1 in chloroform

(2S)-1-(benzyloxy)carbonyl-4-oxopyrrolidine-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36-37
• Hazardous Material Identification：
• HazardClass：IRRITANT